Cas no 94349-30-1 (Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-methanol,3,3-dimethyl-, 3'-acetate)

• Product Name: Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-methanol,3,3-dimethyl-, 3'-acetate
• CAS No: 94349-30-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 819446
• PubChem ID: 71301401
• Update Time: 2025-04-19

Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-methanol,3,3-dimethyl-, 3'-acetate Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-methanol,3,3-dimethyl-, 3'-acetate
• (2,2-dimethylspiro[bicyclo[2.2.1]heptane-3,3'-oxirane]-2'-yl)methyl acetate
• DTXSID00915625
• (3,3-Dimethylspiro[bicyclo[2.2.1]heptane-2,2'-oxiran]-3'-yl)methyl acetate
• EINECS 305-147-7
• 3,3-Dimethylspiro(bicyclo(2.2.1)heptane-2,2'-oxirane)-3'-methyl acetate
• 94349-30-1

• Inchi： 1S/C13H20O3/c1-8(14)15-7-11-13(16-11)10-5-4-9(6-10)12(13,2)3/h9-11H,4-7H2,1-3H3
• InChI Key： FXPUMJAVJIDDTN-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C21C1CCC(C1)C2(C)C

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų